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Compound of Interest

Compound Name: Deca-1,4,9-triene

CAS No.: 10124-98-8

Cat. No.: B1669985 Get Quote

Executive Safety Directive
Deca-1,4,9-triene (CAS: 10124-98-8) presents a dual-hazard profile often underestimated in

standard organic synthesis workflows. While primarily regulated as a Flammable Liquid

(Category 3), its specific molecular architecture—containing a skipped diene (1,4-diene)

system—classifies it as a conditional peroxide former.

Immediate Action Required:

Do NOT consolidate into bulk solvent waste without prior peroxide testing if the container has

been opened for >6 months.

Do NOT dispose of via sink or sanitary sewer.

Segregate from strong oxidizers and acidic waste streams immediately.

Chemical Profile & Hazard Logic
To handle this chemical safely, you must understand the causality of its instability. Unlike simple

alkenes, Deca-1,4,9-triene possesses a bis-allylic methylene group at the C3 position

(between the C1 and C4 double bonds).

The hydrogen atoms at C3 are significantly more acidic (bond dissociation energy ~75

kcal/mol) than typical allylic hydrogens. This makes them highly susceptible to radical
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abstraction by atmospheric oxygen, initiating an autoxidation cycle that forms potentially

explosive hydroperoxides.

Physicochemical Data Summary
Property Value Operational Implication

Molecular Formula C₁₀H₁₆
Hydrocarbon; immiscible with

water.

Molecular Weight 136.23 g/mol
Lighter than water; forms

surface slicks.

Density ~0.77 g/mL
Floats on aqueous layers;

aspiration hazard.

Flash Point ~45-55°C (Est.)
Flammable. Ground all transfer

equipment.

Solubility Lipophilic
Use organic absorbents

(vermiculite/pads) for spills.

Reactivity Peroxidizable
Mandatory testing before

distillation or disposal.

Pre-Disposal Characterization Protocol
Before moving the reagent to the waste stream, you must validate its stability. This is a self-

validating safety loop.

Step 1: Visual Inspection
Check the container for:

Crystals formation around the cap (indicates severe polymerization/peroxides). STOP if

found. Contact EHS immediately.

Cloudiness or phase separation.

Step 2: Peroxide Quantification
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Reagent: Potassium Iodide (KI) starch paper or colorimetric peroxide strips (0-100 ppm

range).

Procedure: Dip strip into the solvent.

< 20 ppm: Safe for standard disposal.

20 - 100 ppm: Must be treated (reduced) before disposal.

> 100 ppm: High Risk. Do not move container. Contact EHS for stabilization.

Step 3: Peroxide Quenching (If 20-100 ppm)
If peroxides are detected, you must break the oxygen-oxygen bond chemically.

Add Ferrous Sulfate (FeSO₄) solution (acidified) or Sodium Bisulfite to the solvent.

Stir gently for 30 minutes.

Retest with strips to confirm < 10 ppm peroxide levels.

Disposal Workflow & Decision Tree
Once the chemical is verified stable, follow this logic for final disposition.

Waste Stream Classification
Primary Stream: Non-Halogenated Organic Solvents.[1][2][3][4]

EPA Waste Code (Typical): D001 (Ignitable).

Packaging Requirements
Container: High-Density Polyethylene (HDPE) carboy or original glass amber bottle.

Headspace: Leave 10% headspace to allow for vapor expansion.

Labeling: Must read "Hazardous Waste - Flammable - Deca-1,4,9-triene."
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Operational Logic Diagram
The following diagram illustrates the critical decision points for disposing of Deca-1,4,9-triene,

ensuring no unstable material enters the bulk waste stream.
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Figure 1: Decision matrix for the safe disposal of Deca-1,4,9-triene, emphasizing the critical

peroxide testing loop.

Emergency Contingencies

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1669985?utm_src=pdf-body
https://www.benchchem.com/product/b1669985?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill during transfer:

Evacuate & Ventilate: Immediate area. Vapors are heavier than air and may travel to ignition

sources.

PPE: Nitrile gloves are generally splash-resistant, but PVA (Polyvinyl alcohol) or Viton gloves

offer superior resistance for prolonged cleanup of C10 hydrocarbons.

Containment: Do not use paper towels (combustible). Use vermiculite, sand, or activated

charcoal pads.

Disposal of Spill Material: Collect absorbed material into a wide-mouth jar, seal, and label as

"Debris contaminated with Flammable Solvent."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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